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Compound of Interest

Compound Name: (+)-trans-C75

Cat. No.: B167901

For researchers and scientists engaged in drug development, the safe handling and disposal of
chemical compounds are paramount to ensuring laboratory safety and environmental
responsibility. This guide outlines the essential procedures for the proper disposal of (+)-trans-
C75, a fatty acid synthase (FASN) inhibitor. Adherence to these protocols is critical for
minimizing risks and complying with regulatory standards.

Immediate Safety and Handling

Before initiating disposal, it is crucial to consult the Safety Data Sheet (SDS) for (+)-trans-C75.
Although a specific SDS for the (+)-trans enantiomer is not readily available, the SDS for (-)-
trans-C75 indicates that the compound should be considered hazardous until further
information is available[1][2]. Standard laboratory personal protective equipment (PPE),
including safety glasses, gloves, and a lab coat, should be worn at all times when handling this
compound.

Step-by-Step Disposal Protocol

The primary and most critical step in the disposal of (+)-trans-C75 is to manage it as a
chemical waste through your institution's Environmental Health and Safety (EHS) office or
equivalent department[3][4][5][6]. Under no circumstances should this compound be disposed
of in the regular trash or poured down the drain[3][6].

o Waste Collection:
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o Collect all waste containing (+)-trans-C75, including pure compound, contaminated
solutions, and grossly contaminated labware (e.g., pipette tips, tubes), in a designated and
compatible hazardous waste container[3][7].

o The container must be in good condition, leak-proof, and have a tightly sealing cap[3][7]. It
is often best practice to use the original container for waste collection if it is suitable[3].

o Do not mix (+)-trans-C75 waste with other incompatible waste streams. It is
recommended to keep halogenated and non-halogenated solvent wastes separate[3][8].

e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name: "
(+)-trans-tetrahydro-4-methylene-2-octyl-5-oxo-3-furancarboxylic acid" or "(+)-trans-C75"

[317].

o Include the approximate concentration and quantity of the waste. All components of a
mixture should be listed[7].

o Ensure your name, lab location, and the date of accumulation are clearly visible on the
label[3].

e Storage:

o Store the sealed waste container in a designated and secure satellite accumulation area
within your laboratory[3][5].

o The storage area should be well-ventilated, and the container should be stored with
secondary containment to mitigate spills[6].

o Segregate the container from incompatible materials[6].
o Disposal of Empty Containers:

o Empty containers that held (+)-trans-C75 must also be disposed of as hazardous waste
unless properly decontaminated.
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o To decontaminate, triple-rinse the container with a suitable solvent (e.g., ethanol, DMSO)
that can dissolve the compound[3][6].

o The first rinseate must be collected and disposed of as hazardous chemical waste[6].
Subsequent rinses may also need to be collected depending on institutional policies and
the toxicity of the compound]6].

o After thorough rinsing and air-drying, deface the original label and dispose of the container
as regular laboratory glass or plastic waste, as per your institution's guidelines[3][7].

e Arranging for Pickup:

o Once the waste container is full or ready for disposal, contact your institution's EHS office
to schedule a pickup[3]. Do not transport hazardous waste outside of your laboratory
yourself[3].

Quantitative Data Summary

The following table summarizes key quantitative data for (+)-trans-C75, which is important for
its handling and the preparation of solutions.

Property Value Solvents Reference

Molecular Weight 254.3 g/mol N/A [2]

- Ethanol, DMSO,
Solubility ~10 mg/mL _ _ [2]
Dimethylformamide

~0.5 mg/mL PBS (pH 7.2) [2]
Storage Temperature -20°C N/A [2]
Stability > 4 years (at -20°C) N/A [2]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of (+)-trans-C75.
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Caption: Disposal workflow for (+)-trans-C75 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of (+)-trans-C75: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167901#trans-c75-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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